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Introduction

Procyanidin C1 (PCC1), a trimeric epicatechin flavonoid found in sources such as grape seed
extract, is emerging as a potent agent in the field of skin rejuvenation.[1] Its therapeutic
potential stems from its dual-action mechanism as both a senolytic and a senomorphic
compound.[2] At low concentrations, PCC1 can inhibit the senescence-associated secretory
phenotype (SASP), and at higher concentrations, it selectively induces apoptosis in senescent
cells, thereby reducing the cellular drivers of aging.[3][4] Preclinical and clinical studies have
highlighted its ability to combat skin aging by targeting senescent cells, reducing inflammation,
protecting against oxidative stress, and modulating key signaling pathways involved in skin
fibrosis and collagen degradation.[2][5]

This document provides a comprehensive overview of the clinical trial data, underlying
mechanisms of action, and detailed experimental protocols for evaluating the efficacy of
Procyanidin C1 in skin rejuvenation research.
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Clinical Trial Data

A recently completed clinical trial (NCT06641869) has provided significant evidence for the
efficacy of Procyanidin C1 in skin rejuvenation.[5] The 12-week, double-blind, placebo-
controlled study involved 72 female participants aged 45-65.[5][6]

Trial Design and Dosage

The study evaluated the effects of a daily oral dietary supplement containing Procyanidin C1.

[6]

Group Treatment Dosage Frequency Duration

PCC1 Group Procyanidin C1 2.5mg Once Daily 12 Weeks

Procyanidin C1
PCC1 Complex

Complex 5mg Once Daily 12 Weeks
Group )
(Cellumiva™)
Oral Placebo )
Placebo Group N/A Once Daily 12 Weeks
Supplement

Data sourced from ClinicalTrials.gov.[6]

Efficacy and Outcomes

The primary objectives of the trial were to assess improvements in skin barrier function, wrinkle
reduction, and enhancements in skin texture and radiance.[6][7] The key findings from the
study are summarized below.
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Outcome Measure

Method

Result

Citation

Senescent Cell

Reduction

Senescence-
Associated -
galactosidase (SA-3-
gal) Staining

30% reduction in
senescent cells within [5]

the dermis

Biological Skin Age

Skin-Specific

5.2-year reversal in

Reversal Methylome Modeling biological skin age
High-Resolution Skin Significant

Aesthetic Imaging and improvement in skin 5]

Improvement Standardized Wrinkle texture, fine lines, and

Scales

wrinkles

These results are from a press release by PAREMINA and Express Rx regarding the
completion of the NCT06641869 clinical trial.[5]

Mechanisms of Action & Signaling Pathways

Procyanidin C1 exerts its skin rejuvenating effects through several key molecular pathways.

Senolytic Activity

PCC1 selectively induces apoptosis in senescent cells, which are known to contribute to aging

by secreting inflammatory SASP factors that degrade the extracellular matrix, including

collagen.[3][6] This senolytic action is believed to be mediated by the promotion of reactive

oxygen species (ROS) production and mitochondrial dysfunction specifically within senescent

cells.[1][4]

Mitochondrial

Procyanidin C1 Skin Cell Induces
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Procyanidin C1 Senolytic Mechanism of Action.

| SASP Secretion

Skin Rejuvenation
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Anti-Fibrotic Activity via EGFRITGF-BISMAD Pathway
Inhibition

Preclinical studies have shown that PCC1 can ameliorate skin fibrosis. It directly binds to the
Epidermal Growth Factor Receptor (EGFR), inhibiting its phosphorylation. This action
subsequently suppresses the downstream Transforming Growth Factor-beta (TGF-)/SMAD

signaling pathway, which is a key regulator of collagen production and fibrosis. By inhibiting this
pathway, PCCL1 helps to restore a balanced collagen I/1ll ratio and improve collagen structure.
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PCC1 Inhibition of the EGFR/TGF-B/SMAD Pathway.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b1209222/docs?utm_src=pdf-body-img#procyanidin-c1-for-skin-rejuvenation-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Experimental Protocols

The following protocols are foundational for the in vitro evaluation of Procyanidin C1's effects

on skin cells.

Experimental Workflow Overview
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General workflow for evaluating Procyanidin C1.
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Protocol 1: Senolytic Activity Assessment (SA-B-Gal
Staining)

This protocol determines the ability of PCCL1 to selectively eliminate senescent cells.
1. Materials:

e Human dermal fibroblasts (HDFs)

e Cell culture medium (e.g., DMEM with 10% FBS)

¢ Senescence-inducing agent (e.g., Doxorubicin or sublethal H202)

e Procyanidin C1 (stock solution in DMSO)

o Phosphate-Buffered Saline (PBS)

» Fixing Solution (2% formaldehyde, 0.2% glutaraldehyde in PBS)

e SA-[3-Gal Staining Solution (1 mg/mL X-gal, 40 mM citric acid/sodium phosphate pH 6.0, 5
mM potassium ferrocyanide, 5 mM potassium ferricyanide, 150 mM NaCl, 2 mM MgClz)

2. Procedure:
o Cell Seeding: Plate HDFs in 6-well plates and culture until 70-80% confluent.

e Induce Senescence: Treat a subset of wells with a senescence-inducing agent (e.g., 100 nM
Doxorubicin for 24 hours) followed by a recovery period in fresh media for 3-5 days. Leave a
control group untreated.

o PCC1 Treatment: Treat both senescent and non-senescent (control) cells with varying
concentrations of PCC1 (e.g., 10 uM, 25 uM, 50 uM, 100 uM) for 48-72 hours. Include a
vehicle control (DMSO).

o Fixation: Wash cells twice with PBS and fix with Fixing Solution for 5 minutes at room
temperature.
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e Staining: Wash cells three times with PBS. Add 1 mL of SA-B-Gal Staining Solution to each
well.

e Incubation: Incubate at 37°C (without CO2) overnight (12-16 hours) in the dark.

e Analysis: Observe cells under a light microscope. Count the number of blue-stained
(senescent) cells versus the total number of cells in multiple fields of view to determine the
percentage of senescent cells.

Protocol 2: Collagen Synthesis Assessment (ELISA)

This protocol quantifies the effect of PCC1 on type | collagen production by fibroblasts.
1. Materials:

e Human dermal fibroblasts (HDFs)

o Cell culture medium (serum-free for treatment)

e Procyanidin C1

o TGF-B1 (as a positive control for collagen synthesis stimulation)

e Human Pro-Collagen | alpha 1 ELISA Kit

o Cell lysis buffer and protein assay reagent (e.g., BCA)

2. Procedure:

o Cell Seeding: Plate HDFs in 24-well plates and grow to confluence.

e Serum Starvation: Replace growth medium with serum-free medium for 24 hours.

o PCC1 Treatment: Treat cells with various concentrations of PCC1 (e.g., 1 uM, 5 uM, 10 uM)
in serum-free medium for 48-72 hours. Include a vehicle control and a positive control (e.g.,
10 ng/mL TGF-$31).

o Supernatant Collection: Collect the cell culture supernatant from each well.
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e ELISA: Perform the Human Pro-Collagen | alpha 1 ELISA on the collected supernatants
according to the manufacturer's instructions.

o Protein Normalization: Lyse the cells in each well and determine the total protein
concentration using a BCA assay.

e Analysis: Normalize the collagen concentration measured by ELISA to the total protein
content of the corresponding well.

Protocol 3: Antioxidant Capacity Assessment (ORAC
Assay)

This protocol measures the oxygen radical absorbance capacity of PCCL1.

1. Materials:

e Procyanidin C1

e Trolox (antioxidant standard)

e Fluorescein (fluorescent probe)

o AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride, a free radical initiator)
e Phosphate buffer (75 mM, pH 7.4)

» 96-well black microplate

e Fluorescence microplate reader

2. Procedure:

e Prepare Reagents: Prepare Trolox standards (6.25-100 uM), PCC1 samples at various
concentrations, a 70 nM fluorescein solution, and a 12 mM AAPH solution, all in phosphate
buffer.

o Plate Setup: In a 96-well black plate, add 20 uL of either Trolox standard, PCC1 sample, or
phosphate buffer (blank).

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1209222/docs?utm_src=pdf-body#procyanidin-c1-for-skin-rejuvenation-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Add Fluorescein: Add 120 pL of the fluorescein solution to all wells.
e Incubation: Incubate the plate for 15 minutes at 37°C.
e Initiate Reaction: Add 60 pL of the AAPH solution to all wells to start the reaction.

o Fluorescence Reading: Immediately place the plate in a fluorescence reader (Excitation: 485
nm, Emission: 520 nm) pre-set to 37°C. Record fluorescence every minute for at least 80
minutes.

e Analysis: Calculate the area under the fluorescence decay curve (AUC) for each sample.
Subtract the AUC of the blank from the AUC of the samples and standards to get the Net
AUC. Plot a standard curve of Net AUC versus Trolox concentration. Determine the ORAC
value of PCCL1 in Trolox Equivalents (TE).

Protocol 4: Melanin Inhibition Assessment

This protocol evaluates the effect of PCC1 on melanogenesis in B16F10 melanoma cells.
1. Materials:

e B16F10 mouse melanoma cells

e Cell culture medium (DMEM with 10% FBS)

o a-Melanocyte-stimulating hormone (a-MSH) to induce melanogenesis

e Procyanidin C1

» Kaojic acid (positive control inhibitor)

e Lysis Buffer (1IN NaOH with 10% DMSO)

o 96-well clear, flat-bottom microplate

e Spectrophotometer

2. Procedure:
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e Cell Seeding: Plate B16F10 cells in a 24-well plate at a density of 5 x 10% cells/well and allow
them to attach for 24 hours.

o PCCL1 Treatment: Treat the cells with various concentrations of PCC1 (e.g., 10-100 pg/mL)
and a-MSH (e.g., 100 nM) for 72 hours. Include wells with a-MSH alone, a vehicle control,
and a positive control (Kojic acid).

o Cell Lysis: After incubation, wash the cells with PBS. Add 150 pL of Lysis Buffer to each well
and incubate at 80°C for 1 hour to dissolve the melanin.

o Quantification: Transfer the lysates to a 96-well plate and measure the absorbance at 475
nm using a microplate reader.

e Analysis: The absorbance is directly proportional to the melanin content. Calculate the
percentage of melanin inhibition compared to the a-MSH-treated control. A parallel plate
should be run to assess cell viability (e.g., MTT assay) to ensure the observed effects are not
due to cytotoxicity.

Conclusion

Procyanidin C1 demonstrates significant potential as a therapeutic agent for skin rejuvenation,
supported by both clinical and preclinical evidence. Its targeted action on senescent cells and
its ability to modulate key signaling pathways in skin fibrosis present a novel approach to anti-
aging skincare. The protocols outlined in this document provide a robust framework for
researchers and drug development professionals to further investigate and harness the
benefits of Procyanidin C1. Further research should focus on elucidating more detailed
quantitative outcomes from clinical trials and optimizing formulations for enhanced
bioavailability and efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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